![molecular formula C8H14O B6152044 1-ethylcyclopentane-1-carbaldehyde CAS No. 99799-87-8](/img/no-structure.png)
1-ethylcyclopentane-1-carbaldehyde
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Description
1-Ethylcyclopentane-1-carbaldehyde is a chemical compound with the CAS Number: 99799-87-8 . Its molecular weight is 126.2 . The IUPAC name for this compound is 1-ethylcyclopentane-1-carbaldehyde .
Molecular Structure Analysis
The InChI code for 1-ethylcyclopentane-1-carbaldehyde is 1S/C8H14O/c1-2-8(7-9)5-3-4-6-8/h7H,2-6H2,1H3 . This indicates the molecular structure of the compound.Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis of 1-ethylcyclopentane-1-carbaldehyde can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Cyclopentadiene", "Ethylmagnesium bromide", "Chloroform", "Sodium hydroxide", "Sodium sulfate", "Sodium borohydride", "Acetic acid", "Sodium cyanoborohydride", "Acetone", "Sodium chloride", "Sulfuric acid", "Sodium bicarbonate", "Sodium carbonate", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with ethylmagnesium bromide in the presence of chloroform to form 1-ethylcyclopentene.", "Step 2: 1-ethylcyclopentene is oxidized with sodium hydroxide and sodium sulfate to form 1-ethylcyclopentan-1-ol.", "Step 3: 1-ethylcyclopentan-1-ol is reduced with sodium borohydride in the presence of acetic acid to form 1-ethylcyclopentanol.", "Step 4: 1-ethylcyclopentanol is reacted with sodium cyanoborohydride in the presence of acetone to form 1-ethylcyclopentanone.", "Step 5: 1-ethylcyclopentanone is oxidized with sodium chlorite in the presence of sulfuric acid to form 1-ethylcyclopentane-1-carboxylic acid.", "Step 6: 1-ethylcyclopentane-1-carboxylic acid is reduced with sodium borohydride in the presence of acetic acid to form 1-ethylcyclopentane-1-carboxylic acid methyl ester.", "Step 7: 1-ethylcyclopentane-1-carboxylic acid methyl ester is reacted with sodium hydroxide and sodium bicarbonate to form 1-ethylcyclopentane-1-carbaldehyde.", "Step 8: The final product is purified through recrystallization and/or distillation." ] } | |
CAS RN |
99799-87-8 |
Product Name |
1-ethylcyclopentane-1-carbaldehyde |
Molecular Formula |
C8H14O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
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